Cas no 94676-57-0 (13-Eicosynoic acid)

• Product Name: 13-Eicosynoic acid
• CAS No: 94676-57-0
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 798714
• PubChem ID: 22389530
• Update Time: 2025-04-19

13-Eicosynoic acid Chemical and Physical Properties

Names and Identifiers

• 13-Eicosynoic acid
• icos-13-ynoic acid
• SCHEMBL2734177
• DTXSID90625362
• 94676-57-0

• Inchi： 1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-6,9-19H2,1H3,(H,21,22)
• InChI Key： WLIMGYHPCVXHGB-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCC#CCCCCCC)=O

Computed Properties

• Exact Mass: 308.271530387g/mol
• Monoisotopic Mass: 308.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9379 (rough estimate)
• Melting Point: 59.08°C (estimate)
• Boiling Point: 455.31°C (rough estimate)
• Flash Point: 210.749°C
• Refractive Index: 1.4339 (estimate)